pd150606
pd150606
(Z)-3-(4-iodophenyl)-2-mercaptoacrylic acid is an organoiodine compound that is acrylic acid in which the vinylic hydrogens at positions 2 and 3 are replaced by mercapto and 4-iodophenyl groups respectively (the Z geoisomer). It has a role as a calpain inhibitor and an apoptosis inhibitor. It is an organoiodine compound, a member of cinnamic acids and a thioenol. It is functionally related to a trans-cinnamic acid.
Brand Name:
Vulcanchem
CAS No.:
179528-45-1
VCID:
VC0538795
InChI:
InChI=1S/C9H7IO2S/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-5,13H,(H,11,12)/b8-5-
SMILES:
C1=CC(=CC=C1C=C(C(=O)O)S)I
Molecular Formula:
C9H7IO2S
Molecular Weight:
306.12 g/mol
pd150606
CAS No.: 179528-45-1
Cat. No.: VC0538795
Molecular Formula: C9H7IO2S
Molecular Weight: 306.12 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | (Z)-3-(4-iodophenyl)-2-mercaptoacrylic acid is an organoiodine compound that is acrylic acid in which the vinylic hydrogens at positions 2 and 3 are replaced by mercapto and 4-iodophenyl groups respectively (the Z geoisomer). It has a role as a calpain inhibitor and an apoptosis inhibitor. It is an organoiodine compound, a member of cinnamic acids and a thioenol. It is functionally related to a trans-cinnamic acid. |
|---|---|
| CAS No. | 179528-45-1 |
| Molecular Formula | C9H7IO2S |
| Molecular Weight | 306.12 g/mol |
| IUPAC Name | (Z)-3-(4-iodophenyl)-2-sulfanylprop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7IO2S/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-5,13H,(H,11,12)/b8-5- |
| Standard InChI Key | DJCVSFWGKYHMKH-YVMONPNESA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C(/C(=O)O)\S)I |
| SMILES | C1=CC(=CC=C1C=C(C(=O)O)S)I |
| Canonical SMILES | C1=CC(=CC=C1C=C(C(=O)O)S)I |
| Appearance | Solid powder |
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